Cas no 1806760-21-3 (3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806760-21-3
• MF: C₁₀H₈F₅N₃O
• MW: 281.182039260864
• CID: 4844780
• Update Time: 2025-05-23

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F5N3O/c11-9(12)7-6(3-17)8(19-10(13,14)15)5(1-2-16)4-18-7/h4,9H,1,3,17H2
• InChI Key： OZYBRRFDBXPLJN-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(CC#N)=CN=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile, identified by the CAS No. 1806760-21-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthesis. The structure of this molecule incorporates several functional groups, including an aminomethyl group, a difluoromethyl group, a trifluoromethoxy group, and an acetonitrile group, each contributing to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules, leveraging innovative techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with the principles of green chemistry. The incorporation of fluorinated groups in this compound is particularly noteworthy, as fluorine substitution is known to significantly alter the physical and chemical properties of organic molecules, often enhancing their stability and bioavailability.

One of the most promising applications of this compound lies in its potential use as a precursor in pharmaceutical development. The presence of an acetonitrile group, for instance, can facilitate further functionalization, enabling the creation of bioactive molecules with tailored therapeutic effects. Recent studies have highlighted the role of pyridine derivatives in drug design, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound exhibits intriguing electronic properties that make it a candidate for advanced materials science research. The combination of electron-withdrawing groups like trifluoromethoxy and acetonitrile can impart unique electronic characteristics to the molecule, potentially useful in the development of new materials for optoelectronic devices or energy storage systems.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Researchers have explored various strategies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. These efforts have been supported by computational modeling techniques, which provide valuable insights into reaction mechanisms and intermediates.

Moreover, the compound's stability under different environmental conditions has been a subject of recent investigations. Understanding its degradation pathways is crucial for assessing its potential environmental impact and ensuring sustainable practices in its production and application. Preliminary findings suggest that the compound exhibits moderate stability under standard conditions, though further studies are required to fully characterize its behavior across diverse environments.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile represents a fascinating example of modern organic chemistry's capabilities. Its complex structure and versatile functional groups position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to materials science.